Cas no 946359-94-0 (ethyl 3-(1,3-benzothiazol-2-yl)-2-(2-methoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate)

• Product Name: ethyl 3-(1,3-benzothiazol-2-yl)-2-(2-methoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate
• CAS No: 946359-94-0
• MF: C₂₅H₂₃N₃O₄S₂
• MW: 493.597823381424
• CID: 6236158
• PubChem ID: 3363075
• Update Time: 2025-05-21

ethyl 3-(1,3-benzothiazol-2-yl)-2-(2-methoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(1,3-benzothiazol-2-yl)-2-(2-methoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate
• F1298-0480
• ethyl 3-(1,3-benzothiazol-2-yl)-2-(2-methoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate
• 946359-94-0
• AKOS002055560
• VU0489047-1
• ethyl 3-(benzo[d]thiazol-2-yl)-2-(2-methoxybenzamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate
• ethyl 3-(1,3-benzothiazol-2-yl)-2-[(2-methoxybenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-6-carboxylate

• Inchi： 1S/C25H23N3O4S2/c1-3-32-25(30)28-13-12-16-20(14-28)34-24(27-22(29)15-8-4-6-10-18(15)31-2)21(16)23-26-17-9-5-7-11-19(17)33-23/h4-11H,3,12-14H2,1-2H3,(H,27,29)
• InChI Key： NJXYOBIGOFUEGH-UHFFFAOYSA-N
• SMILES： S1C(=C(C2=NC3C=CC=CC=3S2)C2=C1CN(C(=O)OCC)CC2)NC(C1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 493.11299857g/mol
• Monoisotopic Mass: 493.11299857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 743
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 137Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on ethyl 3-(1,3-benzothiazol-2-yl)-2-(2-methoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate

Ethyl 3-(1,3-BenzoThiazol-2-yl)-2-(2-MethoxyBenzAmido)-4H,5H,6H,7H-Thieno[2,3-c]Pyridine-6-CarboxyLATE: A Comprehensive Overview

Ethyl 3-(1,3-benzoThiazol-2-yl)-2-(2-methoxyBenzAmido)-4H,5H,6H,7H-thieno[2,3-c]Pyridine-6-CarboxyLATE (CAS No. 946359-94-0) is a highly specialized organic compound with significant potential in the field of medicinal chemistry and drug discovery. This compound is characterized by its complex structure, which includes a benzoThiazole moiety, a methoxyBenzAmide group, and a thienoPyridine ring system. These structural features contribute to its unique chemical properties and biological activity.

The benzoThiazole group is known for its ability to enhance the stability and bioavailability of molecules in pharmaceutical applications. Recent studies have shown that benzoThiazole-containing compounds exhibit promising anti-inflammatory and antioxidant properties. In this compound, the benzoThiazole moiety is attached at the 3-position of the thienoPyridine ring system. This arrangement allows for optimal electronic interactions between the different functional groups present in the molecule.

The methoxyBenzAmide group at the 2-position of the thienoPyridine ring adds another layer of complexity to this compound's structure. MethoxyBenzAmides are commonly used in drug design due to their ability to improve solubility and reduce toxicity. Recent research has highlighted the role of methoxyBenzAmides in modulating enzyme activity and enhancing drug-target binding affinity. In this case, the methoxyBenzAmide group contributes to the compound's selectivity towards specific biological targets.

The thienoPyridine ring system forms the core of this compound and is responsible for its unique electronic properties. ThienoPyridines are known for their ability to act as hydrogen bond donors and acceptors, which is critical for drug-receptor interactions. The presence of multiple hydrogen bonding sites in this compound makes it an attractive candidate for use in therapies targeting protein kinases or other enzyme systems.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules like Ethyl 3-(1,3-benzoThiazol-2-yl)-2-(2-methoxyBenzAmido)-4H,5H,6H,7H-thieno[2,3-c]Pyridine-6-CarboxyLATE with greater accuracy. Using machine learning algorithms and molecular docking studies, scientists have identified potential therapeutic applications for this compound in areas such as oncology and neurodegenerative diseases.

In addition to its structural complexity and biological potential, this compound also represents a significant achievement in synthetic chemistry. The synthesis of Ethyl 3-(1,3-benzoThiazol-2-yl)-2-(2-methoxyBenzAmido)-4H,5H,6H,7H-thieno[2,3-c]Pyridine-6-CarboxyLATE involves multiple steps requiring precise control over reaction conditions. Recent optimizations in synthetic protocols have improved the yield and purity of this compound

Furthermore,the carboxyLATE ester group at position 6 plays a crucial role in modulating the pharmacokinetic properties of this compound. Ester groups are often used to enhance absorption and reduce systemic toxicity. Studies have shown that esterified derivatives of similar compounds exhibit improved bioavailability compared to their non-esterified counterparts.

In conclusion,Ethyl 3-(1,benzoThiazol- yl)-methoxyBenzAmido-thienoPyridine-carboxyLATE (CAS No.) represents a cutting-edge advancement in organic chemistry with vast potential for therapeutic applications.